Cas no 18998-33-9 (Benzenesulfenamide,2,4-dinitro-N-phenyl-)

• Product Name: Benzenesulfenamide,2,4-dinitro-N-phenyl-
• CAS No: 18998-33-9
• MF: C₁₂H₉N₃O₄S
• MW: 291.282561063766
• CID: 231014
• PubChem ID: 270779
• Update Time: 2025-04-19

Benzenesulfenamide,2,4-dinitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenamide,2,4-dinitro-N-phenyl-
• 2,4-Dinitrobenzolsulfensaeure-anilid
• 2,4-Dinitro-benzolsulfensaeure-anilid
• AC1Q5LM6
• CTK1F4994
• N-phenyl-(1-pyrrolidine)carboxamide
• N-phenyl-1-pyrrolidinecarboxamide
• N'-Phenyl-pyrrolidine-N-carb
• N-phenylpyrrolidinylcarboxamide
• N-Phenyl-S-(2,4-dinitro-phenyl)-thiohydroxylamin
• Pyrrolidin-1-carbonsaeure-anilid
• pyrrolidine-1-carboxylic acid anilide
• pyrrolidine-1-carboxylic acid phenylamide
• SureCN4776281
• n-[(2,4-dinitrophenyl)sulfanyl]aniline
• CHEMBL1736326
• SMR001573939
• DTXSID30940526
• MLS002706535
• NSC-113529
• NSC113529
• 18998-33-9

• Inchi： 1S/C12H9N3O4S/c16-14(17)10-6-7-12(11(8-10)15(18)19)20-13-9-4-2-1-3-5-9/h1-8,13H
• InChI Key： LXXAVHSAUOQQLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.03147
• Monoisotopic Mass: 291.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 98.31
• LogP: 4.74160